Cas no 2228441-83-4 (7-(1-ethynylcyclopropyl)-1H-indole)

• Product Name: 7-(1-ethynylcyclopropyl)-1H-indole
• CAS No: 2228441-83-4
• MF: C₁₃H₁₁N
• MW: 181.233143091202
• CID: 5928402
• PubChem ID: 165965537
• Update Time: 2025-10-21

7-(1-ethynylcyclopropyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-(1-ethynylcyclopropyl)-1H-indole
• EN300-1771604
• 2228441-83-4

• Inchi： 1S/C13H11N/c1-2-13(7-8-13)11-5-3-4-10-6-9-14-12(10)11/h1,3-6,9,14H,7-8H2
• InChI Key： PZYCVPZQCNJMGQ-UHFFFAOYSA-N
• SMILES： N1C=CC2=CC=CC(=C12)C1(C#C)CC1

Computed Properties

• Exact Mass: 181.089149355g/mol
• Monoisotopic Mass: 181.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.8Ų

Additional information on 7-(1-ethynylcyclopropyl)-1H-indole

Professional Introduction to Compound with CAS No. 2228441-83-4 and Product Name: 7-(1-ethynylcyclopropyl)-1H-indole

The compound with the CAS number 2228441-83-4 and the product name 7-(1-ethynylcyclopropyl)-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 1-ethynylcyclopropyl substituent and an indole core suggests a rich chemical space for exploration, particularly in the design of novel bioactive agents.

Recent research in the area of heterocyclic compounds has highlighted the importance of indole derivatives in medicinal chemistry. Indole scaffolds are well-known for their biological activity and have been extensively studied for their roles in various therapeutic contexts. The incorporation of a 1-ethynylcyclopropyl group into the indole framework introduces additional functionalization possibilities, enabling the synthesis of a diverse array of derivatives with tailored pharmacological properties. This modification can enhance binding affinity, metabolic stability, and overall pharmacokinetic profiles, making it an attractive feature for drug discovery efforts.

The structural motif of 7-(1-ethynylcyclopropyl)-1H-indole is particularly intriguing due to its potential to interact with biological targets in novel ways. The ethynylcyclopropyl group can serve as a versatile handle for further chemical manipulation, allowing for the introduction of additional functional groups or the formation of complex molecular architectures. Such structural diversity is crucial for identifying compounds that exhibit optimal efficacy and minimal side effects.

In the context of modern drug discovery, computational methods play a pivotal role in predicting the biological activity of novel compounds. Advanced computational techniques, such as molecular docking and virtual screening, have been employed to evaluate the potential interactions between 7-(1-ethynylcyclopropyl)-1H-indole and various biological targets. These studies have provided valuable insights into its binding mode and have identified potential lead structures for further optimization. The integration of experimental data with computational predictions has accelerated the discovery process, enabling researchers to prioritize promising candidates for experimental validation.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The indole core is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. By combining this core with the 1-ethynylcyclopropyl substituent, researchers aim to develop molecules that can selectively target specific disease pathways while minimizing off-target effects. This approach aligns with the growing emphasis on precision medicine, where therapies are tailored to individual patients based on their unique biological profiles.

The synthesis of 7-(1-ethynylcyclopropyl)-1H-indole presents an interesting challenge due to its complex structural features. However, recent advances in synthetic methodologies have made it feasible to access such molecules with high efficiency and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the indole framework and introducing the 1-ethynylcyclopropyl group. These methods not only provide a robust synthetic route but also allow for easy modifications at multiple positions within the molecule.

As research continues to evolve, the applications of 7-(1-ethynylcyclopropyl)-1H-indole are likely to expand beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for developing novel materials with specialized functions, such as organic electronics or sensors. Additionally, its potential as a building block for more complex molecules ensures that it will remain a topic of interest for synthetic chemists and medicinal chemists alike.

In conclusion, 7-(1-ethynylcyclopropyl)-1H-indole (CAS No. 2228441-83-4) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and diverse biological activities make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to grow, this compound is poised to play a crucial role in shaping the future of drug discovery and therapeutic innovation.